Cas no 312616-69-6 (5-bromo-2-chloro-N-{3-(naphthalen-1-yl)carbamoylphenyl}benzamide)

• Product Name: 5-bromo-2-chloro-N-{3-(naphthalen-1-yl)carbamoylphenyl}benzamide
• CAS No: 312616-69-6
• MF: C₂₄H₁₆BrClN₂O₂
• MW: 479.753044128418
• CID: 6047345
• PubChem ID: 3112265
• Update Time: 2025-05-21

5-bromo-2-chloro-N-{3-(naphthalen-1-yl)carbamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-{3-(naphthalen-1-yl)carbamoylphenyl}benzamide
• Benzamide, 5-bromo-2-chloro-N-[3-[(1-naphthalenylamino)carbonyl]phenyl]-
• SR-01000405794-1
• 5-bromo-2-chloro-N-[3-(naphthalen-1-ylcarbamoyl)phenyl]benzamide
• 312616-69-6
• SR-01000405794
• 5-BROMO-2-CHLORO-N-{3-[(NAPHTHALEN-1-YL)CARBAMOYL]PHENYL}BENZAMIDE
• 5-bromo-2-chloro-N-(3-(naphthalen-1-ylcarbamoyl)phenyl)benzamide
• F0349-1983
• AKOS000515555

• Inchi： 1S/C24H16BrClN2O2/c25-17-11-12-21(26)20(14-17)24(30)27-18-8-3-7-16(13-18)23(29)28-22-10-4-6-15-5-1-2-9-19(15)22/h1-14H,(H,27,30)(H,28,29)
• InChI Key： UJPVWWQTZHRTHM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(NC2=C3C(C=CC=C3)=CC=C2)=O)=C1)(=O)C1=CC(Br)=CC=C1Cl

Computed Properties

• Exact Mass: 478.00837g/mol
• Monoisotopic Mass: 478.00837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.550±0.06 g/cm3(Predicted)
• Boiling Point: 524.5±50.0 °C(Predicted)
• pka: 11.90±0.70(Predicted)

Additional information on 5-bromo-2-chloro-N-{3-(naphthalen-1-yl)carbamoylphenyl}benzamide

5-Bromo-2-Chloro-N-{3-(Naphthalen-1-yl)carbamoylphenyl}benzamide: A Comprehensive Overview

5-Bromo-2-chloro-N-{3-(naphthalen-1-yl)carbamoylphenyl}benzamide (CAS No. 312616-69-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this detailed overview, we will explore the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Properties

5-Bromo-2-chloro-N-{3-(naphthalen-1-yl)carbamoylphenyl}benzamide is a brominated and chlorinated benzamide derivative with a naphthalene moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The bromine and chlorine atoms contribute to the compound's lipophilicity and electronic properties, while the naphthalene ring provides additional aromatic stability and rigidity. These structural features are crucial for its biological activities and potential therapeutic applications.

The molecular formula of 5-bromo-2-chloro-N-{3-(naphthalen-1-yl)carbamoylphenyl}benzamide is C₂₄H₁₇BrClN₂O₂, with a molecular weight of approximately 484.85 g/mol. The compound is typically synthesized through multi-step reactions involving the coupling of brominated and chlorinated benzene derivatives with naphthyl amides. The exact synthetic route can vary, but common methods include palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution.

Synthesis Methods

The synthesis of 5-bromo-2-chloro-N-{3-(naphthalen-1-yl)carbamoylphenyl}benzamide involves several key steps. One common approach is to start with 5-bromo-2-chlorobenzoyl chloride, which is then reacted with 3-(naphthalen-1-yl)carbamic acid to form the desired product. This reaction typically proceeds under mild conditions using a base such as triethylamine or pyridine to neutralize the hydrochloric acid byproduct.

Another method involves the use of palladium-catalyzed coupling reactions, where 5-bromo-2-chlorobenzonitrile is coupled with 3-(naphthalen-1-yl)carbamic acid in the presence of a palladium catalyst and a suitable ligand. This method offers high yields and good selectivity, making it a preferred choice for large-scale synthesis.

Biological Activities

5-Bromo-2-chloro-N-{3-(naphthalen-1-yl)carbamoylphenyl}benzamide has been extensively studied for its biological activities, particularly in the context of anticancer and anti-inflammatory properties. Recent research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells.

The mechanism of action for 5-bromo-2-chloro-N-{3-(naphthalen-1-yl)carbamoylphenyl}benzamide involves multiple pathways. It has been reported to induce apoptosis in cancer cells by modulating key signaling pathways such as p53, Bcl-2, and caspase cascades. Additionally, the compound has been found to inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) receptors, thereby reducing tumor blood supply and growth.

In addition to its anticancer properties, 5-bromo-2-chloro-N-{3-(naphthalen-1-yl)carbamoylphenyl}benzamide has also shown promising anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual activity makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results of 5-bromo-2-chloro-N-{3-(naphthalen-1-yl)carbamoylphenyl}benzamide have led to increased interest in its clinical development. Several phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on various cancer types and inflammatory conditions.

Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further studies are needed to fully understand its pharmacokinetics, pharmacodynamics, and long-term safety profile.

The future prospects for 5-bromo-2-chloro-N-{3-(naphthalen-1-yl)carbamoylphenyl}benzamide are promising. Ongoing research aims to optimize its chemical structure for improved potency and selectivity. Additionally, combination therapies involving this compound with other anticancer agents are being explored to enhance therapeutic outcomes.

Conclusion

5-Bromo-2-chloro-N-{3-(naphthalen-1-yl)carbamoylphenyl}benzamide (CAS No. 312616-69-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with potent anticancer and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases. Ongoing clinical trials and research efforts are expected to further elucidate its therapeutic potential and pave the way for its future development as a novel therapeutic agent.